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Compound of Interest

Compound Name:
2-Bromo-5-

(trifluoromethyl)thiazole

Cat. No.: B1288848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety and property data.

A complete, official Safety Data Sheet (SDS) for 2-Bromo-5-(trifluoromethyl)thiazole (CAS

No. 1209458-80-9) was not available at the time of writing. The information herein should be

used as a guide and supplemented with internal safety assessments and procedures. All

quantitative data, unless otherwise specified, should be considered as predicted or estimated

values.

Chemical Identification and Physical Properties
2-Bromo-5-(trifluoromethyl)thiazole is a halogenated heterocyclic compound used in

chemical synthesis. Its trifluoromethyl group and bromine atom contribute to its reactivity and

potential biological activity.
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Property Value Source(s)

CAS Number 1209458-80-9 [1][2]

Molecular Formula C₄HBrF₃NS [1][2]

Molecular Weight 232.02 g/mol [3][4]

Physical Form Colorless to light yellow liquid [1][4]

Purity Typically ≥95% [3][4]

Boiling Point 182.8 ± 35.0 °C (Predicted) [5][6]

Density 1.904 ± 0.06 g/cm³ (Predicted) [1]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[1][4]

Melting Point Data Not Available

Flash Point Data Not Available

Solubility Data Not Available

Hazard Identification and Classification
This chemical is classified as hazardous. All personnel handling this substance must be fully

aware of its potential dangers and take appropriate precautions.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation
GHS07: Exclamation

Mark
Warning

H315: Causes skin

irritation.[3][4]

Eye Irritation
GHS07: Exclamation

Mark
Warning

H319: Causes serious

eye irritation.[4]

Specific Target Organ

Toxicity

GHS07: Exclamation

Mark
Warning

H335: May cause

respiratory irritation.[4]
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Toxicological Data:

No quantitative toxicological data (e.g., LD₅₀, LC₅₀) is publicly available. Due to its irritant

properties, it should be handled as a potentially toxic substance via all routes of exposure

(inhalation, ingestion, and skin contact).

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is mandatory when working with 2-Bromo-5-
(trifluoromethyl)thiazole. The following procedures are based on best practices for handling

irritant and corrosive liquids.[5][7]

Personal Protective Equipment (PPE)
All handling of this chemical must be conducted in a well-ventilated laboratory, preferably within

a certified chemical fume hood.[7] The following PPE is mandatory:

Eye Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are required. A full

face shield should be worn in situations with a significant splash risk.[5]

Hand Protection: Chemical-resistant gloves (e.g., Nitrile) must be worn. Gloves should be

inspected before use and changed immediately if contaminated.[5]

Body Protection: A flame-retardant lab coat, long pants, and fully enclosed, chemical-

resistant footwear are required.[7]

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors is necessary.

Caption: Required PPE for handling 2-Bromo-5-(trifluoromethyl)thiazole.

First-Aid Measures
In case of exposure, immediate action is critical.[7]
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.

Specific Hazards: Combustion may produce highly toxic and irritating gases, including

carbon oxides, nitrogen oxides, sulfur oxides, hydrogen bromide, and hydrogen fluoride.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.

Accidental Release Measures
A chemical spill kit with appropriate absorbent materials for corrosive/irritant liquids should be

readily available.
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Evacuate: Immediately alert others and evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Prevent further spread of the liquid using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper

towels to absorb the bulk of the spill.

Neutralize & Absorb: For small spills, once contained, cautiously absorb the material with an

inert absorbent.

Collect: Carefully collect the absorbed material and contaminated items into a suitable,

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Dispose: Dispose of all waste in accordance with local, state, and federal regulations.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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